Cas no 327980-05-2 (ethyl 3-chloro-6-fluoro-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 3-chloro-6-fluoro-1-benzothiophene-2-carboxylate
• CAS No: 327980-05-2
• MF: C₁₁H₈ClFO₂S
• MW: 258.696424484253
• CID: 3108785
• PubChem ID: 2327242
• Update Time: 2025-05-23

ethyl 3-chloro-6-fluoro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-6-fluorobenzothiophene-2-carboxylate
• ethyl 3-chloro-6-fluoro-1-benzothiophene-2-carboxylate
• AKOS017265348
• ethyl3-chloro-6-fluoro-1-benzothiophene-2-carboxylate
• Z54850023
• 327980-05-2
• 960-918-0
• EN300-16151
• CS-0288868
• Ethyl 3-chloro-6-fluorobenzo[b]thiophene-2-carboxylate

• Inchi： 1S/C11H8ClFO2S/c1-2-15-11(14)10-9(12)7-4-3-6(13)5-8(7)16-10/h3-5H,2H2,1H3
• InChI Key： SNVVXZHADAAYSF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)SC2C=C(C=CC=21)F

Computed Properties

• Exact Mass: 257.9917565Da
• Monoisotopic Mass: 257.9917565Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on ethyl 3-chloro-6-fluoro-1-benzothiophene-2-carboxylate

Professional Introduction to Ethyl 3-chloro-6-fluoro-1-benzothiophene-2-carboxylate (CAS No. 327980-05-2)

Ethyl 3-chloro-6-fluoro-1-benzothiophene-2-carboxylate (CAS No. 327980-05-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiophene family, a heterocyclic structure that is widely recognized for its diverse biological activities and potential applications in drug development. The presence of both chloro and fluoro substituents in its molecular framework enhances its pharmacological profile, making it a valuable scaffold for the synthesis of novel therapeutic agents.

The chemical structure of ethyl 3-chloro-6-fluoro-1-benzothiophene-2-carboxylate consists of a benzothiophene core substituted with a carboxylate ester group at the 2-position, a chloro group at the 3-position, and a fluoro group at the 6-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The carboxylate ester moiety, in particular, serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in benzothiophene derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds containing the benzothiophene scaffold exhibit a wide range of biological activities, including anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The introduction of electron-withdrawing groups such as chloro and fluoro atoms can further modulate these activities by influencing the molecule's lipophilicity and binding affinity to biological targets.

One of the most compelling aspects of ethyl 3-chloro-6-fluoro-1-benzothiophene-2-carboxylate is its potential as a building block for the development of new drugs. Researchers have leveraged this compound to synthesize novel analogs that exhibit enhanced potency and selectivity compared to existing therapeutic agents. For instance, recent studies have highlighted the use of this scaffold in the design of kinase inhibitors, which are crucial for treating various types of cancer. The chloro and fluoro substituents play a pivotal role in optimizing the binding interactions between these inhibitors and their target enzymes.

The synthesis of ethyl 3-chloro-6-fluoro-1-benzothiophene-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are commonly employed to construct the desired molecular framework efficiently. The purity and yield of the final product are critical for downstream applications, particularly in pharmaceutical research where impurities can significantly impact biological activity.

The pharmacological evaluation of ethyl 3-chloro-6-fluoro-1-benzothiophene-2-carboxylate has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. Additionally, preliminary in vivo studies suggest that this compound exhibits good bioavailability and minimal toxicity, making it a promising candidate for further development into an anti-cancer therapeutic.

The role of computational chemistry in optimizing the pharmacological properties of ethyl 3-chloro-6-fluoro-1-benzothiophene-2-carboxylate cannot be overstated. Molecular modeling techniques are increasingly used to predict binding affinities, assess metabolic stability, and identify potential side effects before experimental validation. These computational approaches have accelerated the drug discovery process by allowing researchers to rapidly screen large libraries of compounds and prioritize the most promising candidates for further investigation.

The future prospects for ethyl 3-chloro-6-fluoro-1-benzothiophene-2-carboxylate are vast and exciting. As our understanding of biological mechanisms continues to evolve, new opportunities will arise for exploiting this versatile scaffold in drug development. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion, ethyl 3-chloro-6-fluoro-1-benzothiophene-2-carboxylate (CAS No. 327980-05-2) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and demonstrated biological activities make it an invaluable asset for drug discovery programs aimed at developing novel therapeutic agents.